Cas no 895009-96-8 (N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 895009-96-8
• MF: C₂₁H₁₉N₅O₃
• MW: 389.407263994217
• CID: 6270653
• PubChem ID: 7243620
• Update Time: 2025-05-19

N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• F2514-0042
• AKOS024655187
• N-(3-methoxyphenyl)-2-(4-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• SR-01000913406
• SR-01000913406-1
• N-(3-methoxyphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(3-methoxyphenyl)-2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 895009-96-8

• Inchi： 1S/C21H19N5O3/c1-14-6-3-4-9-18(14)26-20-17(11-23-26)21(28)25(13-22-20)12-19(27)24-15-7-5-8-16(10-15)29-2/h3-11,13H,12H2,1-2H3,(H,24,27)
• InChI Key： YEQGUJUPSPFIJR-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3C)C=2N=CN1CC(NC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 389.14878949g/mol
• Monoisotopic Mass: 389.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Comprehensive Guide to N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 895009-96-8)

N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS 895009-96-8) is a specialized pyrazolo[3,4-d]pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, making them valuable in drug discovery and development. Researchers are increasingly interested in this molecule due to its unique structural features, which may contribute to its interaction with various biological targets.

The molecular structure of N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide incorporates multiple functional groups, including a methoxyphenyl moiety and a methylphenyl-substituted pyrazolo[3,4-d]pyrimidine core. These structural elements are particularly interesting to medicinal chemists as they often influence the compound's solubility, bioavailability, and target specificity. Current studies suggest that modifications to these functional groups could potentially enhance the compound's pharmacological profile.

In the context of recent scientific trends, pyrazolo[3,4-d]pyrimidine derivatives like CAS 895009-96-8 have gained attention for their potential applications in addressing modern healthcare challenges. Researchers are exploring their role in developing novel therapeutic agents, particularly in areas where conventional treatments show limitations. The compound's unique scaffold makes it a promising candidate for further investigation in various biochemical pathways.

The synthesis of N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable practices in chemical research. Analytical characterization of this compound typically includes advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis.

From a commercial perspective, the demand for specialized heterocyclic compounds like 895009-96-8 has been steadily increasing. Pharmaceutical companies and research institutions seek such molecules for their compound libraries and screening programs. The global market for pyrazolo[3,4-d]pyrimidine derivatives is expected to grow significantly in the coming years, driven by ongoing drug discovery efforts and the need for novel therapeutic agents.

Storage and handling of N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in a cool, dry environment is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and safety information.

Future research directions for CAS 895009-96-8 may include exploring its potential as a scaffold for drug development, investigating its biological activity through in vitro and in vivo studies, and optimizing its synthetic pathway for large-scale production. The compound's structural versatility offers numerous opportunities for chemical modification, potentially leading to the development of new derivatives with enhanced properties.

For researchers interested in pyrazolo[3,4-d]pyrimidine chemistry, N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents an interesting case study in molecular design and potential therapeutic applications. Its complex structure challenges synthetic chemists while offering numerous possibilities for structural optimization and biological evaluation.

The scientific community continues to explore the fundamental properties of 895009-96-8, with recent publications highlighting its potential in various research applications. As understanding of its chemical behavior and biological interactions grows, this compound may find broader utility in pharmaceutical development and biochemical research.

When sourcing N-(3-methoxyphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, researchers should verify the supplier's quality control measures and analytical data. Reputable chemical suppliers typically provide comprehensive characterization data, including purity assessments and spectroscopic evidence of structure confirmation.

In conclusion, CAS 895009-96-8 represents an important member of the pyrazolo[3,4-d]pyrimidine family with significant potential in medicinal chemistry and drug discovery. Its complex structure and modifiable functional groups make it a valuable building block for pharmaceutical research, aligning with current trends in targeted drug development and personalized medicine approaches.